3,7-dimethyl-2H-1,2-benzodiazepine

• CAS No.: 84202-00-6
• Molecular Formula: C11H12N2
• Molecular Weight: 172.23 g/mol
• IUPAC Name: 3,7-dimethyl-1H-1,2-benzodiazepine
• InChI: InChI=1S/C11H12N2/c1-8-3-6-11-10(7-8)5-4-9(2)12-13-11/h3-7,13H,1-2H3
• InChI Key: XTDFDLILZIUUOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NN=C(C=C2)C

Description

3,7-dimethyl-2H-1,2-benzodiazepine is a heterocyclic compound belonging to the benzodiazepine family. Benzodiazepines are well-known for their pharmacological properties, including anxiolytic, sedative, hypnotic, anticonvulsant, and muscle relaxant effects. The unique structure of this compound, characterized by the fusion of a benzene ring with a diazepine ring, makes it a compound of interest in various scientific fields .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,7-dimethyl-2H-1,2-benzodiazepine typically involves the cyclization of appropriate precursors. One common method is the reaction of o-phenylenediamine with diketones under acidic or basic conditions. The reaction proceeds through the formation of an intermediate, which then cyclizes to form the benzodiazepine ring system .

Industrial Production Methods

Industrial production of this compound often employs continuous flow synthesis techniques. This method allows for the efficient and scalable production of benzodiazepines by utilizing a flow platform that combines various reaction steps into a continuous process .

Chemical Reactions Analysis

Types of Reactions

3,7-dimethyl-2H-1,2-benzodiazepine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its dihydro derivatives.

Substitution: Electrophilic substitution reactions can introduce different substituents onto the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Electrophilic reagents like hal